Cas no 1445771-39-0 (2-Amino-3-[2-(4-methylphenyl)ethenesulfonamido]benzene-1-sulfonamide)

• Product Name: 2-Amino-3-[2-(4-methylphenyl)ethenesulfonamido]benzene-1-sulfonamide
• CAS No: 1445771-39-0
• MF: C₁₅H₁₇N₃O₄S₂
• MW: 367.443180799484
• CID: 5460836
• PubChem ID: 75401055
• Update Time: 2025-05-25

2-Amino-3-[2-(4-methylphenyl)ethenesulfonamido]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z1613442833
• 2-Amino-3-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]benzenesulfonamide
• 2-amino-3-[2-(4-methylphenyl)ethenesulfonamido]benzene-1-sulfonamide
• 2-Amino-3-[2-(4-methylphenyl)ethenesulfonamido]benzene-1-sulfonamide

• Inchi： 1S/C15H17N3O4S2/c1-11-5-7-12(8-6-11)9-10-23(19,20)18-13-3-2-4-14(15(13)16)24(17,21)22/h2-10,18H,16H2,1H3,(H2,17,21,22)/b10-9+
• InChI Key： KJZQRXKHLULPTC-MDZDMXLPSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NC1=CC=CC(=C1N)S(N)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 641
• XLogP3: 1.7
• Topological Polar Surface Area: 149

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 2-Amino-3-[2-(4-methylphenyl)ethenesulfonamido]benzene-1-sulfonamide

Comprehensive Overview of 2-Amino-3-[2-(4-methylphenyl)ethenesulfonamido]benzene-1-sulfonamide (CAS No. 1445771-39-0)

2-Amino-3-[2-(4-methylphenyl)ethenesulfonamido]benzene-1-sulfonamide (CAS No. 1445771-39-0) is a specialized sulfonamide derivative with a unique molecular structure that combines an amino group and a sulfonamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both sulfonamide and ethenesulfonamido functional groups makes it a versatile intermediate for synthesizing novel therapeutic agents.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their widespread use in medicinal chemistry. Researchers are particularly interested in 2-Amino-3-[2-(4-methylphenyl)ethenesulfonamido]benzene-1-sulfonamide due to its potential role in targeting specific enzymes or receptors. For instance, sulfonamides are known for their inhibitory effects on carbonic anhydrases, which are critical in treating conditions like glaucoma and epilepsy. This compound's structural features suggest it could be optimized for enhanced bioavailability and selectivity.

The synthesis of CAS No. 1445771-39-0 involves multi-step organic reactions, including sulfonylation and amidation processes. Its 4-methylphenyl substituent contributes to its lipophilicity, which is a key factor in drug design for improving membrane permeability. Given the growing interest in personalized medicine and targeted therapies, this compound's modular structure allows for further derivatization to meet specific pharmacological needs.

From an industrial perspective, 2-Amino-3-[2-(4-methylphenyl)ethenesulfonamido]benzene-1-sulfonamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such compounds with minimal waste. This aligns with global trends toward environmentally friendly pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound's potential in antibacterial and anti-inflammatory applications. Sulfonamides have a long history as antibiotics, and newer derivatives like this one are being evaluated for their efficacy against resistant strains. The ethenesulfonamido group may also confer anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.

In summary, 2-Amino-3-[2-(4-methylphenyl)ethenesulfonamido]benzene-1-sulfonamide (CAS No. 1445771-39-0) represents a promising scaffold for drug development. Its multifaceted chemical properties and adaptability to modern drug design strategies make it a valuable subject of ongoing research. As the scientific community continues to explore its potential, this compound may soon find applications in cutting-edge therapies and sustainable chemical processes.